Cas no 2171749-33-8 (2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid)

• Product Name: 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid
• CAS No: 2171749-33-8
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6428134
• PubChem ID: 165573933
• Update Time: 2025-06-11

2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid
• 2-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-methyl-1H-pyrazol-3-yl]formamido}butanoic acid
• 2171749-33-8
• EN300-1563492

• Inchi： 1S/C24H24N4O5/c1-3-19(23(30)31)25-22(29)20-12-21(28(2)27-20)26-24(32)33-13-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-12,18-19H,3,13H2,1-2H3,(H,25,29)(H,26,32)(H,30,31)
• InChI Key： CCZHGPCNBAZBKS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(NC(C(=O)O)CC)=O)=NN1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 123Ų

Additional information on 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid

Comprehensive Analysis of 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid (CAS No. 2171749-33-8)

In the realm of organic chemistry and pharmaceutical research, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid (CAS No. 2171749-33-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a 9H-fluoren-9-yl moiety and a pyrazole ring, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents and biochemical tools.

The compound's Fmoc-protected amino acid derivative is particularly noteworthy, as it plays a pivotal role in solid-phase peptide synthesis (SPPS). With the growing demand for peptide-based drugs and biologics, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid has garnered attention for its ability to facilitate the synthesis of complex peptides with high purity and yield. Researchers often search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to identify such compounds, highlighting its relevance in modern biochemistry.

One of the key advantages of this compound lies in its stability under SPPS conditions. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group provides robust protection for the amino functionality, ensuring minimal side reactions during peptide elongation. This feature aligns with the current trend toward greener and more efficient synthetic methodologies, a topic frequently explored in scientific forums and publications. Additionally, the pyrazole ring contributes to the molecule's versatility, enabling its use in the design of heterocyclic scaffolds for medicinal chemistry.

Recent advancements in AI-driven drug discovery have further amplified interest in compounds like 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid. Machine learning models often require high-quality, structurally diverse building blocks to predict novel drug candidates, and this compound fits the bill perfectly. Searches for "building blocks for combinatorial chemistry" or "scaffolds for drug design" frequently lead researchers to explore its potential applications.

From a synthetic perspective, the compound's butanoic acid tail offers additional functionalization opportunities, making it a versatile intermediate for derivatization. This aligns with the broader industry focus on "click chemistry" and "bioorthogonal reactions," which are hot topics in chemical biology. The ability to modify the carboxylic acid group enables conjugation with various biomolecules, expanding its utility in bioconjugation and labeling studies.

Quality control and analytical characterization are critical for compounds like 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure its purity and structural integrity. Researchers often inquire about "analytical methods for Fmoc compounds" or "spectroscopic data for pyrazole derivatives," underscoring the need for detailed technical documentation.

In conclusion, 2-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-methyl-1H-pyrazol-3-ylformamido}butanoic acid (CAS No. 2171749-33-8) represents a sophisticated and highly functionalized compound with broad applications in peptide synthesis, drug discovery, and chemical biology. Its unique structural features, combined with the growing emphasis on precision medicine and targeted therapies, position it as a valuable asset for researchers worldwide. As the scientific community continues to explore innovative synthetic strategies and therapeutic modalities, this compound is poised to play an increasingly prominent role in cutting-edge research.